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Compound of Interest

Compound Name: Resveratrol-d4

Cat. No.: B592770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

purity, and analytical methodologies for Resveratrol-d4 (Deuterated Resveratrol). This stable

isotope-labeled internal standard is critical for accurate quantification of resveratrol in various

matrices, a key consideration in preclinical and clinical research. This document outlines the

quality attributes of commercially available Resveratrol-d4, details relevant analytical

techniques, and provides insights into its application in research.

Commercial Availability and Supplier Specifications
Resveratrol-d4 is available from several reputable suppliers of research chemicals and

analytical standards. The purity and specifications can vary between suppliers, and it is crucial

for researchers to select a product that meets the requirements of their specific application. The

following table summarizes the offerings from prominent suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b592770?utm_src=pdf-interest
https://www.benchchem.com/product/b592770?utm_src=pdf-body
https://www.benchchem.com/product/b592770?utm_src=pdf-body
https://www.benchchem.com/product/b592770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Chemical
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Cayman

Chemical

trans-

Resveratrol-

d4

1089051-56-

8
C₁₄H₈D₄O₃ 232.3

≥99%

deuterated

forms (d₁-d₄)

[1]

MedchemExp

ress

Resveratrol-

d4

1089051-56-

8
C₁₄H₈D₄O₃ 232.27

99.9% (by

HPLC)[2]

Clearsynth
Resveratrol-

d4

1089051-56-

8
C₁₄H₈D₄O₃ 232.27

97.79% (by

HPLC)[3]

Santa Cruz

Biotechnolog

y

trans-

Resveratrol-

d4

1089051-56-

8
C₁₄H₈D₄O₃ 232.3

Information

available

upon request

of CoA[4]

LGC

Standards

Resveratrol-

d4

1089051-56-

8
C₁₄H₈D₄O₃ 232.27

High quality

reference

standard[5]

Axios

Research

Resveratrol-

d4

501-36-0

(non-labelled)
C₁₄H₈D₄O₃ 232.27

Fully

characterized

chemical

compound

Purity and Characterization
The utility of Resveratrol-d4 as an internal standard is directly dependent on its chemical and

isotopic purity. Manufacturers employ a range of analytical techniques to characterize their

products.

Chemical Purity
Chemical purity is typically assessed by High-Performance Liquid Chromatography (HPLC). A

Certificate of Analysis (CoA) should be requested from the supplier to obtain batch-specific

purity data.
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Example Certificate of Analysis Data:

Parameter Specification Result Method

Appearance
White to off-white

solid
Conforms Visual

Purity (HPLC) ≥99.0% 99.9% HPLC[2]

Isotopic Purity
Isotopic purity is a critical parameter for a deuterated standard. It is typically determined by

mass spectrometry. The isotopic distribution indicates the percentage of the compound that is

fully deuterated (d4) and the percentages of lesser-deuterated forms (d1, d2, d3) and the

unlabeled compound (d0). High isotopic purity (predominantly d4) is desirable to minimize

interference with the analyte signal.

Cayman Chemical specifies their product as having ≥99% deuterated forms (d1-d4)[1].

Synthesis of Resveratrol-d4
A brief overview of a synthetic route to trans-Resveratrol-d4 is presented below. The synthesis

of deuterated resveratrol typically involves the use of deuterated starting materials. One

common approach is a Wittig or Horner-Wadsworth-Emmons reaction.
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Simplified Synthesis of Resveratrol-d4

3,5-Dimethoxybenzyl alcohol 3,5-Dimethoxybenzyl chlorideChlorination

Phosphonium salt or Phosphonate ester

Arbuzov or similar reaction
Protected Resveratrol-d4

4-Hydroxybenzaldehyde-d4 Wittig or HWE Reaction

Resveratrol-d4Deprotection

Resveratrol

SIRT1

Activates AMPK

Activates

PGC-1α

Deacetylates

FOXO

Deacetylates

Autophagy

Mitochondrial Biogenesis Stress Resistance
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Workflow for Resveratrol Quantification

Biological Sample Collection
(e.g., Plasma, Tissue)

Spike with Resveratrol-d4
(Internal Standard)

Sample Extraction
(e.g., Protein Precipitation, LLE)

LC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b592770#commercial-availability-and-
purity-of-resveratrol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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